8-Chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine
Overview
Description
8-Chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine is a chemical compound with the molecular formula C7H3ClF3N3. It has a molecular weight of 221.57 .
Molecular Structure Analysis
The molecular structure of this compound consists of 7 carbon atoms, 3 hydrogen atoms, 1 chlorine atom, 3 fluorine atoms, and 3 nitrogen atoms .Physical And Chemical Properties Analysis
The physical properties of this compound include a density of 1.68±0.1 g/cm3 (Predicted) and a pKa of -2.72±0.30 (Predicted) .Scientific Research Applications
Synthesis and Reactivity
- Imidazo[1,2-a]pyrazine, a core structure related to 8-Chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine, has been extensively studied for its versatility in organic synthesis and drug development. The reactivity of this compound is highly influenced by the pattern and position of substitution, playing a crucial role in synthetic methodologies (Goel, Luxami, & Paul, 2015).
Biological Activity
Anti-inflammatory and Analgesic Properties :
- Certain derivatives of imidazo[1,2-a]pyrazine have been synthesized and evaluated for their anti-inflammatory and analgesic activities. Some compounds in this category were found to exhibit significant anti-inflammatory properties, comparable to conventional drugs like indomethacin (Abignente et al., 1993).
Anticancer Applications :
- Imidazo[1,2-a]pyrazine derivatives have been synthesized and screened for their in vitro anticancer activities. These derivatives are noted for their potential effectiveness against various cancer cell lines, highlighting the significance of the imidazo[1,2-a]pyrazine scaffold in cancer research (Goel, Luxami, & Paul, 2015).
Kinase Inhibition :
- Derivatives of imidazo[1,2-a]pyrazine have been developed as selective inhibitors of Aurora-A kinase in cells. These compounds have shown promising results in cell-based Aurora kinase pharmacodynamic biomarker assays, which could have significant implications in the field of oncology (Bouloc et al., 2010).
Hypoglycemic Activity :
- Studies have shown that certain substituted imidazo[1,2-a]pyrazines have hypoglycemic effects, indicating their potential use in the management of diabetes. These compounds were found to modulate blood glucose levels in insulin-resistant hyperglycemic mice, suggesting a role in diabetes therapy (Meurer et al., 1992).
Antiulcer Agents :
- Research has identified specific imidazo[1,2-a]pyrazine analogues with antiulcer properties. These compounds demonstrate a combination of antisecretory and cytoprotective activity in animal models, presenting an avenue for developing new antiulcer medications (Kaminski et al., 1987).
Neurological Applications :
- Some imidazo[1,2-a]pyrazine derivatives have been discovered as selective negative modulators of AMPA receptors, providing potential therapeutic avenues for conditions like epilepsy (Savall et al., 2018).
Inotropic Activity :
- Imidazo[1,2-a]pyrazine derivatives have been studied for their role in inotropic activity, potentially useful in treating conditions like congestive heart failure. These studies demonstrate how nitrogen position in the compound can significantly impact its potency and efficacy (Spitzer, Victor, Pollock, & Hayes, 1988).
Safety and Hazards
8-Chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine is toxic if swallowed, in contact with skin, or if inhaled . Safety measures include avoiding inhalation of dust, fumes, gas, mist, vapors, or spray; washing skin and face thoroughly after handling; not eating, drinking, or smoking when using this product; using only outdoors or in a well-ventilated area; wearing protective gloves, clothing, eyewear, and face protection; washing contaminated clothing before reuse; and storing locked up .
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridines, a class of compounds to which this compound belongs, are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .
Mode of Action
Imidazo[1,2-a]pyridines are known to undergo direct functionalization through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Result of Action
Compounds with the imidazo[1,2-a]pyridine core have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .
properties
IUPAC Name |
8-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClF3N3/c8-5-6-13-4(7(9,10)11)3-14(6)2-1-12-5/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQJHKSUQZLPAIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=C(N=C2C(=N1)Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClF3N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10676952 | |
Record name | 8-Chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10676952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
611240-68-7 | |
Record name | 8-Chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=611240-68-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-Chloro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10676952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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